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Chemical Properties and a Key Reaction

The table below summarizes fundamental data for bromofluoromethane and details a specific, efficient

reaction it undergoes, which highlights its utility in synthetic chemistry.

Property | Aspect Details

Molecular Formula CHzFBr [1]

Molar Mass 112.93 g/mol [1]

Appearance Gas [1]

Boiling Point 19 °C (66 °F; 292 K) [1]

Standard Molar Entropy, S, 276.3 J/(mol-K) [1]

Heat Capacity, c, 49.2 J/(mol-K) [1]

Enthalpy of Formation, AfH° -212.4 + 5.5 kd/mol [2]

(298.15 K)

Example Reaction Nickel-catalyzed reductive monofluoroalkylation with alkyl

tosylates [3]
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Property | Aspect Details
Reaction Conditions Nickel catalyst, mild base, mild conditions [3]
Reported Efficiency High efficiency, good functional-group compatibility [3]

Context from Fluoromethane Pyrolysis Studies

While not specific to bromofluoromethane, research on similar compounds provides insight into the
behavior of fluorinated methanes under high heat. The pyrolysis of flueromethane (CHsF) begins around
900°C [4].

The process involves free radical mechanisms and shows a strong preference for He elimination over Fe
elimination due to the greater strength of the C-F bond [4]. The energy barriers for hydrogen abstraction by

He atoms have been calculated as follows:

Molecule Energy Barrier for H Abstraction (kcal/mol)
CHsF (Fluoromethane) 11.8 [4]

CH:zF2 (Difluoromethane) 9.7 [4]

CHFs (Trifluoromethane) 12.8 [4]

In contrast, the abstraction of a fluorine atom is much less favorable, with calculated barriers of 31.4
kcal/mol for CH3F, 34.1 kcal/mol for CH2F2, and 40.3 kcal/mol for CHFs [4].

For a visual summary of the initial steps in fluoromethane pyrolysis, see the diagram below.
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Detailed Experimental Protocol

The following methodology is adapted from the nickel-catalyzed monofluoroalkylation study to illustrate a

modern application of bromofluoromethane [3].

Objective: To achieve the direct terminal monofluoromethylation of an alkyl tosylate using

bromofluoromethane.

Key Components:

e Catalyst System: A nickel catalyst.

¢ Ligand and Base: Specific ligands and a mild base are crucial for high efficiency (exact identities are
detailed in the source publication) [3].

¢ Reactants: Alkyl tosylate and bromofluoromethane.

e Condition: Mild reaction conditions.

Workflow: The general sequence of the experimental process is outlined below.
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Research Applications and Context

Bromofluoromethane serves as a valuable reagent in specific, advanced chemical syntheses.

¢ Synthetic Chemistry: It is an important reagent for the manufacture of intermediates,
pharmaceuticals, and other chemicals [1]. The nickel-catalyzed reaction demonstrates its use for
directly introducing a -CHzF group into a molecule, a valuable motif in medicinal chemistry [3].
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e Radiochemistry: An isotopologue of bromofluoromethane (CH2Br'8F) that contains the positron-
emitting isotope fluorine-18 is used in radiochemistry, likely for Positron Emission Tomography (PET)
tracer synthesis [1] [5].

¢ Regulation: Its use is regulated due to a non-zero ozone depletion potential of 0.73 [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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